Cas no 133082-13-0 ((S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol)
133082-13-0 structure
Product name:(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol
- S-(+)-1-(2-Chlorophenyl)-1,2-ethanediol
- (1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIOL
- 1,2-Ethanediol, 1-(2-chlorophenyl)-, (1S)-
- (S)-2-(2-CHLOROPHENYL)ETHANE-1,2-DIOL
- (1S)-1-(2-Chlorophenyl)-1,2-ethanediol
- (1S)-1-(2-Chlorophenyl)ethane-1,2-diol l
- (S)-(+)-1-(2-CHLOROPHENYL)-1 2- &
- (1S)-1-(2-Chlorophenyl)ethane-1,2-diol,95%
- (1S)-1-(2-CHLOROPHENYL)ETHANE-1,2-DIOL 95%
- (S)-1-(2-chlorophenyl)ethane-1,2-diol
- (S)-1-(2-Chlorophenyl)-1,2-ethanediol
- PubChem16150
- KSC492Q8T
- FD1211
- FCH3457983
- AB0030882
- AX80437
- CS-W017571
- SCHEMBL7468533
- A806550
- MFCD01863241
- 1,2-Ethanediol,1-(2-chlorophenyl)-, (1S)-
- DTXSID60369968
- (S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol, 96%
- AC-23806
- AKOS005146012
- 133082-13-0
- J-006306
- (1S)-1-(2-chlorophenyl)ethane-1,2-diol;(S)-1-(2-Chlorophenyl)-1,2-ethanediol
- DS-13424
-
- MDL： MFCD01863241
- Inchi： 1S/C8H9ClO2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m1/s1
- InChI Key： YGOPULMDEZVJGI-MRVPVSSYSA-N
- SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1[C@@]([H])(C([H])([H])O[H])O[H]
Computed Properties
- Exact Mass: 172.029107g/mol
- Surface Charge: 0
- XLogP3: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 172.029107g/mol
- Monoisotopic Mass: 172.029107g/mol
- Topological Polar Surface Area: 40.5Ų
- Heavy Atom Count: 11
- Complexity: 119
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: solid
- Density: 1.1910 (rough estimate)
- Melting Point: 68-75 °C (lit.)
- Boiling Point: 293 °C(lit.)
- Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
- Refractive Index: 1.5530 (estimate)
- PSA: 40.46000
- LogP: 1.36570
- Optical Activity: [α]20/D +70°, c = 0.2 in chloroform
- Solubility: Not available
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37-S39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Store at 4 ° C, better storage at -4 ° C
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM101702-5g |
1,2-Ethanediol,1-(2-chlorophenyl)-, (1S)- |
133082-13-0 | 95+% | 5g |
$58 | 2024-08-02 | |
| Apollo Scientific | OR937676-1g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 97+% | 1g |
£16.00 | 2025-03-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S138159-1g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | ≥96% | 1g |
¥110.90 | 2023-09-01 | |
| TRC | C596848-100mg |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S138159-10g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | ≥96% | 10g |
¥704.90 | 2023-09-01 | |
| abcr | AB333139-1 g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol, 96%; . |
133082-13-0 | 96% | 1g |
€91.40 | 2023-02-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S39360-250mg |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 250mg |
¥56.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S39360-25g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 25g |
¥1146.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S39360-5g |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 5g |
¥386.0 | 2021-09-07 | ||
| eNovation Chemicals LLC | D913657-5g |
(S)-1-(2-Chlorophenyl)-1,2-ethanediol |
133082-13-0 | 96% | 5g |
$215 | 2023-09-01 |
(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol Related Literature
-
Xiaoqian Chang,Yuepeng Wang,Yanfei Zhao,Ying Wang,Rongxiang Li,Zhengang Ke,Penglei Chen,Zhimin Liu New J. Chem. 2023 47 7299
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:133082-13-0)(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol
Purity:99%
Quantity:25g
Price ($):227.0